Cas no 220717-59-9 (2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester)

• Product Name: 2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester
• CAS No: 220717-59-9
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 1406407
• PubChem ID: 10585451
• Update Time: 2025-05-23

2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[(1S)-1-amino-2-methylpropyl]-, ethyl ester
• 2-[(1S)-1-Amino-2-methylpropyl]-4-thiazolecarboxylic Acid Ethyl Ester
• CS-0434826
• ethyl 2-[(1S)-1-amino-2-methylpropyl]-1,3-thiazole-4-carboxylate
• starbld0038720
• (S)-2-(1-amino-2-methylpropyl)thiazole-4-carboxylic acid ethyl ester
• Ethyl (S)-2-(1-amino-2-methylpropyl)thiazole-4-carboxylate
• 220717-59-9
• 2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester

• Inchi： 1S/C10H16N2O2S/c1-4-14-10(13)7-5-15-9(12-7)8(11)6(2)3/h5-6,8H,4,11H2,1-3H3/t8-/m0/s1
• InChI Key： FMFFCNPPDJRMEX-QMMMGPOBSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1[C@H](C(C)C)N

Computed Properties

• Exact Mass: 228.09338
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester

2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 220717-59-9, known as 2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The thiazole ring, a key structural component, is a five-membered heterocycle containing sulfur and nitrogen atoms, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The 4-thiazolecarboxylic acid ethyl ester moiety in this compound has been shown to exhibit promising pharmacological properties, making it a valuable target for further research. The stereochemistry at the (1S) configuration plays a crucial role in determining the compound's biological activity, as stereochemistry often influences drug efficacy and selectivity.

The synthesis of 2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester involves a multi-step process that requires precise control over stereochemistry. Researchers have employed various strategies, including asymmetric synthesis and enzymatic resolution, to achieve the desired (1S) configuration. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of pharmacokinetics, this compound has demonstrated favorable absorption and bioavailability profiles in preclinical studies. Its ethyl ester group enhances solubility, which is critical for effective drug delivery. Additionally, the presence of the amino group at the (1S) position allows for potential modifications, such as conjugation with other bioactive molecules, to further enhance its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the 4-thiazolecarboxylic acid ethyl ester moiety interacts effectively with target proteins involved in various disease pathways. Such findings underscore the importance of this compound as a lead molecule in drug discovery efforts.

Furthermore, the compound's ability to modulate cellular signaling pathways has been explored in vitro and in vivo models. Experimental data suggest that it may inhibit key enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This opens up new avenues for its application in treating conditions characterized by oxidative stress and inflammation.

In conclusion, 2-(1S)-1-Amino-2-methylpropyl-4-thiazolecarboxylic Acid Ethyl Ester represents a promising candidate for further exploration in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in the development of novel therapeutic agents. Continued investigation into its pharmacokinetics, toxicity profiles, and mechanism of action will be essential for advancing its clinical potential.